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A deep dive into the performance of coronene-based organic solar cells (OSCs) reveals their

emerging potential in the field of organic photovoltaics. This guide provides a comparative

benchmark of coronene derivatives against traditional fullerene-based acceptors and leading

non-fullerene acceptors (NFAs), supported by experimental data and detailed protocols.

Coronene, a polycyclic aromatic hydrocarbon, and its derivatives are being explored as

promising materials for organic solar cells due to their unique electronic and optical properties.

These materials offer advantages such as high charge carrier mobility and tunable energy

levels, making them attractive alternatives to conventional materials. This guide summarizes

the performance of various coronene-based OSCs and compares them with established

fullerene and other non-fullerene acceptor-based devices.

Performance Benchmark
The performance of organic solar cells is primarily evaluated based on four key parameters:

Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density

(Jsc), and Fill Factor (FF). The following table summarizes the performance of representative

organic solar cells featuring coronene-based materials, fullerene acceptors, and prominent

non-fullerene acceptors.
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Donor
Material

Acceptor
Material

PCE (%) Voc (V)
Jsc
(mA/cm²)

FF (%)
Referenc
e

Coronene-

Based

PCDTBT-

10HBC
PC71BM 4.20 - - -

cTBC 4Cl-cHBC - 1.84 - - [1]

FHBC PCBM ~3 - - - [2]

cTBFDBC C70 > cHBC - - - [3][4]

cTBTDBC C70 > cHBC - - - [3][4]

PTB7-Th

N-

annulated

PDI

7.55 - - -

Fullerene-

Based

P3HT PC61BM 3.0-4.0 0.60 8-10 60-65

PTB7 PC71BM 7.4-9.2 0.74 16.5 65-70

Non-

Fullerene

(NFA)

PTB7-Th ITIC 6.80 0.88 10.6 73

PM6 Y6 15.7 0.83 25.3 74.5

PM6 BTPT-OD 4.30 0.952 9.86 43.3 [5][6]

Note: "-" indicates that the specific data was not available in the cited sources.
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The fabrication and characterization of organic solar cells involve a series of precise steps to

ensure device performance and reproducibility. Below are detailed methodologies for key

experiments.

Device Fabrication
A standard procedure for fabricating a bulk heterojunction (BHJ) organic solar cell with a

conventional architecture is as follows:

Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, each for 15

minutes. The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15

minutes to improve the surface wettability.

Hole Transport Layer (HTL) Deposition: A thin layer of poly(3,4-

ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the

cleaned ITO substrate. The film is then annealed at a specific temperature (e.g., 150°C) for a

set duration (e.g., 10 minutes) in a nitrogen-filled glovebox to remove residual water.

Active Layer Deposition: The donor and acceptor materials (e.g., a coronene derivative and

a fullerene or non-fullerene acceptor) are dissolved in a common organic solvent, such as

chloroform or chlorobenzene, to form a blend solution. This solution is then spin-coated on

top of the HTL. The thickness and morphology of the active layer are critical for device

performance and are controlled by the spin speed, solution concentration, and solvent

additives. The film is often subjected to solvent vapor annealing or thermal annealing to

optimize the morphology.

Electron Transport Layer (ETL) and Cathode Deposition: A thin layer of a suitable electron

transport material, such as calcium or a fullerene derivative, is deposited on the active layer.

This is followed by the thermal evaporation of a metal cathode, typically aluminum or silver,

under high vacuum (e.g., <10⁻⁶ Torr). The thickness of each layer is monitored using a

quartz crystal microbalance.

Device Characterization
The performance of the fabricated organic solar cells is evaluated under standard testing

conditions.
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Current Density-Voltage (J-V) Measurement: The J-V characteristics of the solar cells are

measured using a solar simulator under an illumination of AM 1.5G (100 mW/cm²). A source

meter is used to apply a voltage bias and measure the resulting current. From the J-V curve,

the key performance parameters (PCE, Voc, Jsc, and FF) are extracted.

External Quantum Efficiency (EQE) Measurement: EQE, also known as the incident photon-

to-current conversion efficiency (IPCE), is measured to determine the spectral response of

the solar cell. The device is illuminated with monochromatic light of varying wavelengths, and

the resulting short-circuit current is measured. The EQE is calculated as the ratio of the

number of charge carriers collected to the number of incident photons at each wavelength.

Morphology Characterization: The morphology of the active layer blend is often investigated

using techniques such as Atomic Force Microscopy (AFM) and Transmission Electron

Microscopy (TEM) to understand the phase separation and domain sizes of the donor and

acceptor materials, which significantly impact device performance.

Visualizing the Concepts
To better illustrate the fundamental processes and structures involved in organic solar cells, the

following diagrams are provided.
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Caption: A simplified diagram of a typical organic solar cell architecture and the key steps in the

photovoltaic process.
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OSC Fabrication and Characterization Workflow
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Caption: A flowchart illustrating the typical experimental workflow for fabricating and

characterizing organic solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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